Cas no 60955-54-6 (Bis(cyclopentadienyl)titanium(III) chloride)
Bis(cyclopentadienyl)titanium(III) chloride Chemical and Physical Properties
Names and Identifiers
-
- Bis(cyclopentadienyl)titanium(III) chloride
- NUGENT'S REAGENT
- nugent's
- TITANOCENE MONOCHLORIDE
- titanocene(III) chloride
- Bis(cyclopentadienyl)titanium(III) chloride,96%
- NUGENT'S REAGENT ISO 9001:2015 REACH
-
- MDL: MFCD07368650
- Inchi: 1S/2C5H5.ClH.Ti/c2*1-2-4-5-3-1;;/h2*1-5H;1H;/q;;;+1/p-1
- InChI Key: GMIFFCUUBDCNMU-UHFFFAOYSA-M
- SMILES: [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Ti]Cl |^1:0,1,2,3,4,5,6,7,8,9|
Computed Properties
- Exact Mass: 212.99500
Experimental Properties
- Color/Form: Green solid
- PSA: 0.00000
- LogP: 2.73250
- Solubility: Not available
Bis(cyclopentadienyl)titanium(III) chloride Security Information
- Hazard Category Code: 34-29
- Safety Instruction: 8-45-36/37/39-26
-
Hazardous Material Identification:
- TSCA:No
- Risk Phrases:R34; R29
- Storage Condition:below 5° C
Bis(cyclopentadienyl)titanium(III) chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB181344-1 g |
Bis(cyclopentadienyl)titanium(III) chloride; . |
60955-54-6 | 1g |
€161.20 | 2023-06-23 | ||
| abcr | AB181344-5 g |
Bis(cyclopentadienyl)titanium(III) chloride; . |
60955-54-6 | 5g |
€486.00 | 2023-06-23 | ||
| abcr | AB181344-1g |
Bis(cyclopentadienyl)titanium(III) chloride; . |
60955-54-6 | 1g |
€161.20 | 2025-04-17 | ||
| abcr | AB181344-5g |
Bis(cyclopentadienyl)titanium(III) chloride; . |
60955-54-6 | 5g |
€486.00 | 2025-04-17 | ||
| A2B Chem LLC | AG70345-250mg |
NUGENT'S REAGENT |
60955-54-6 | 95% | 250mg |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AG70345-1g |
NUGENT'S REAGENT |
60955-54-6 | 95% | 1g |
$391.00 | 2024-04-19 | |
| A2B Chem LLC | AG70345-5g |
NUGENT'S REAGENT |
60955-54-6 | 95% | 5g |
$1316.00 | 2024-04-19 |
Bis(cyclopentadienyl)titanium(III) chloride Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Bis(cyclopentadienyl)titanium(III) chloride
Bis(cyclopentadienyl)titanium(III) chloride (CAS No. 60955-54-6): An Overview of Its Properties, Applications, and Recent Research Developments
Bis(cyclopentadienyl)titanium(III) chloride, also known as Cp2TiCl, is a versatile organometallic compound with the chemical formula (C5H5)2TiCl. This compound is a key intermediate in the synthesis of various titanium-based catalysts and materials, making it an essential component in the fields of catalysis, materials science, and organic synthesis. The compound is characterized by its unique electronic structure, which allows it to participate in a wide range of chemical reactions.
The structure of Bis(cyclopentadienyl)titanium(III) chloride consists of two cyclopentadienyl (Cp) ligands coordinated to a titanium(III) center, with a single chloride ligand completing the coordination sphere. The Cp ligands are η5-coordinated, meaning they bind to the titanium center through all five carbon atoms. This arrangement results in a highly stable and reactive complex that can be readily modified for various applications.
In terms of physical properties, Bis(cyclopentadienyl)titanium(III) chloride is a yellow to orange solid at room temperature. It is moderately soluble in common organic solvents such as toluene, hexane, and dichloromethane. The compound is sensitive to air and moisture, and it should be handled under inert conditions to prevent degradation. The molecular weight of Cp2TiCl is 197.48 g/mol, and its density is approximately 1.3 g/cm³.
The chemical reactivity of Bis(cyclopentadienyl)titanium(III) chloride is one of its most notable features. It can undergo various reactions, including oxidative addition, reductive elimination, and ligand substitution. These reactions make it an excellent starting material for the synthesis of more complex titanium complexes and catalysts. For example, Cp2TiCl can be used to prepare zirconocene-based catalysts for olefin polymerization, which are widely used in the production of polyethylene and polypropylene.
Recent research has focused on the use of Bis(cyclopentadienyl)titanium(III) chloride in catalytic processes. One notable application is in the hydrogenation of unsaturated compounds. Studies have shown that Cp2TiCl-based catalysts can achieve high selectivity and activity in hydrogenation reactions, particularly for functionalized alkenes and alkynes. This has significant implications for the synthesis of fine chemicals and pharmaceutical intermediates.
Another area of interest is the use of Bis(cyclopentadienyl)titanium(III) chloride in polymerization catalysis. Researchers have developed novel catalyst systems based on Cp2TiCl that exhibit improved activity and selectivity compared to traditional Ziegler-Natta catalysts. These new catalysts have been shown to produce polymers with controlled molecular weights and narrow polydispersity indices, which are crucial for many industrial applications.
In addition to its catalytic applications, Bis(cyclopentadienyl)titanium(III) chloride has also been explored for its potential in materials science. For instance, it has been used as a precursor for the synthesis of titanium-based nanomaterials with unique optical and electronic properties. These materials have potential applications in areas such as photovoltaics, sensors, and energy storage devices.
The synthesis of Bis(cyclopentadienyl)titanium(III) chloride typically involves the reaction of titanium tetrachloride (TiCl4) with sodium cyclopentadienide (NaCp) in an inert solvent such as tetrahydrofuran (THF). The reaction proceeds via a two-step process: first, the formation of bis(cyclopentadienyl)titanium(IV) dichloride (Cp2TiCl2) followed by reduction with an appropriate reducing agent such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). This synthetic route has been well-documented in the literature and is widely used in both academic and industrial settings.
The stability and handling of Bis(cyclopentadienyl)titanium(III) chloride are important considerations for its practical use. The compound should be stored under inert conditions to prevent exposure to air and moisture, which can lead to degradation or formation of hazardous byproducts. It is also important to handle the compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to ensure safe handling.
In conclusion, Bis(cyclopentadienyl)titanium(III) chloride (CAS No. 60955-54-6) is a versatile organometallic compound with a wide range of applications in catalysis, materials science, and organic synthesis. Its unique electronic structure and chemical reactivity make it an essential component in many advanced chemical processes. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.
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